N-cyclohexyl-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide

• IUPAC Name: N-cyclohexyl-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide
• InChI: InChI=1S/C15H22N2OS/c18-15(16-13-4-2-1-3-5-13)11-17-8-6-14-12(10-17)7-9-19-14/h7,9,13H,1-6,8,10-11H2,(H,16,18)
• InChI Key: XFMNWYZGSONYMT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CN2CCC3=C(C2)C=CS3
• Molecular Formula: C15H22N2OS
• Molecular Weight: 278.4 g/mol

Description

N-cyclohexyl-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide, also known as TAK-659, is a selective and potent inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is a key enzyme involved in B-cell receptor signaling and is a target for the treatment of B-cell malignancies such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL). TAK-659 has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Mechanism of Action

N-cyclohexyl-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide binds to the ATP-binding site of BTK and inhibits its kinase activity. This leads to the inhibition of downstream signaling pathways such as the NF-κB and AKT pathways, which are involved in B-cell proliferation and survival.
Biochemical and Physiological Effects:
N-cyclohexyl-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide has been shown to induce apoptosis (programmed cell death) in B-cells, inhibit cell proliferation, and decrease the production of cytokines and chemokines that promote tumor growth. In addition, N-cyclohexyl-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide has been shown to enhance the activity of other anti-cancer agents such as rituximab and venetoclax.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclohexyl-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide is its selectivity for BTK, which reduces the potential for off-target effects. N-cyclohexyl-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide has also shown good oral bioavailability and pharmacokinetic properties in preclinical studies. However, one limitation of N-cyclohexyl-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide is its relatively short half-life, which may require frequent dosing in clinical settings.

Future Directions

There are several potential future directions for the development of N-cyclohexyl-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide. These include:
1. Combination therapy: N-cyclohexyl-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide may be used in combination with other anti-cancer agents to enhance its efficacy and overcome resistance mechanisms.
2. Clinical trials: N-cyclohexyl-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide is currently being evaluated in clinical trials for the treatment of CLL and MCL. Further clinical trials may be conducted to evaluate its safety and efficacy in other B-cell malignancies.
3. Biomarker identification: Biomarkers may be identified to predict response to N-cyclohexyl-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide and monitor treatment efficacy.
4. Structural optimization: Structural optimization of N-cyclohexyl-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide may be performed to improve its pharmacokinetic properties and increase its half-life.
In conclusion, N-cyclohexyl-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide is a promising BTK inhibitor with potential therapeutic applications in the treatment of B-cell malignancies. Further research is needed to fully understand its mechanism of action and evaluate its safety and efficacy in clinical settings.

Synthesis Methods

The synthesis of N-cyclohexyl-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide involves several steps, including the preparation of the key intermediate 6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carboxylic acid and its subsequent conversion to the final product. The synthesis has been described in detail in a patent application filed by Takeda Pharmaceutical Company Limited (WO 2014/123224 A1).

Scientific Research Applications

N-cyclohexyl-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide has been extensively studied in preclinical models of B-cell malignancies. In vitro studies have shown that N-cyclohexyl-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide inhibits BTK activity and downstream signaling pathways in B-cells, resulting in decreased cell proliferation and survival. In vivo studies have demonstrated that N-cyclohexyl-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetamide is effective in reducing tumor growth in xenograft models of CLL and MCL.